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Compound of Interest

Compound Name: Desisopropylatrazine-d5

Cat. No.: B562979 Get Quote

Technical Guide: Desisopropylatrazine-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core molecular properties of

Desisopropylatrazine-d5, a deuterated analog of the atrazine metabolite,

desisopropylatrazine. This isotopically labeled compound is crucial for its application as an

internal standard in quantitative analytical studies, particularly in mass spectrometry-based

methods for environmental and biological monitoring of atrazine and its degradation products.

Core Molecular Data
The fundamental molecular and chemical properties of Desisopropylatrazine-d5 are

summarized below. These data are essential for accurate mass spectrometry settings, solution

preparation, and data interpretation.
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Property Value References

Molecular Formula C₅H₃D₅ClN₅ [1][2]

Alternate Molecular Formula C₅H₈ClN₅ [3][4]

Molecular Weight 178.63 g/mol [2][4]

Alternate Molecular Weight 178.64 g/mol [1]

CAS Number 1189961-78-1 [2]

Synonyms
6-Chloro-N2-(ethyl-d5)-1,3,5-

triazine-2,4-diamine
[2]

Experimental Protocols
Desisopropylatrazine-d5 is primarily utilized as an internal standard in analytical methods to

ensure the accuracy and precision of the quantification of atrazine and its metabolites in

various matrices. Below is a detailed methodology for a typical experimental protocol involving

its use.

Quantification of Atrazine and its Metabolites in Water
Samples by GC/MS
This protocol outlines a method for the determination of atrazine and its dealkylated

chlorotriazine metabolites in water using gas chromatography/mass selective detection

(GC/MSD).

1. Sample Preparation and Extraction:

Water samples are buffered to a pH of 10.

The samples are then partitioned in ethyl acetate.

A known amount of deuterated internal standard, such as Desisopropylatrazine-d5, is

added to the sample prior to extraction to correct for matrix effects and variations in sample

processing.
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2. Chromatographic Separation:

The final extract is analyzed using a gas chromatography system equipped with a mass

selective detector.

The GC is operated in the selected ion monitoring (SIM) mode to enhance sensitivity and

selectivity for the target analytes.

3. Quantification:

The limit of detection (LOD) for desisopropylatrazine is approximately 0.050 ng, with a limit

of quantification (LOQ) around 0.10 ppb.[5]

Mean procedural recoveries for desisopropylatrazine are typically high, around 98%, with a

standard deviation of about 16%.[5]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the quantification of atrazine

metabolites using an internal standard.
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Caption: Workflow for Atrazine Metabolite Quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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